Ethyl oct-3-enoate
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Overview
Description
Ethyl oct-3-enoate is a chemical compound that belongs to the family of esters. It is commonly used in the food and fragrance industry due to its sweet, fruity, and floral aroma. However, recent scientific research has shown that ethyl oct-3-enoate has potential therapeutic applications in various fields.
Scientific Research Applications
Crystal Packing and Molecular Interactions
Ethyl Oct-3-enoate exhibits unique molecular interactions in its crystal packing. A study by Zhang et al. (2011) highlighted the presence of rare N⋯π and O⋯π interactions in its crystal structure, which form zigzag double-ribbon and double-column patterns, a finding that contributes to the understanding of non-covalent interactions in molecular crystals (Zhang, Wu, & Zhang, 2011).
Catalysis and Hydrogenation
Ethyl Oct-3-enoate is involved in hydrogenation reactions. Sakaki et al. (1994) demonstrated its use in catalysis, showing how iron porphyrin catalysts can hydrogenate α,β-unsaturated esters like Ethyl Oct-3-enoate to saturated esters, a process useful in organic synthesis (Sakaki, Kojima, & Arai, 1994).
Organocatalytic Reactions
In organocatalysis, Ethyl Oct-3-enoate has been used as a reactant. Lei et al. (2016) explored its use in [3+2] annulation reactions, providing a method for constructing dinitrogen-fused heterocycles and other complex organic molecules (Lei, Xing, Xu, & Shi, 2016).
Enzymatic Resolution
In the field of enzymatic resolution, Frykman et al. (1993) utilized S-ethyl thiooctanoate, a compound related to Ethyl Oct-3-enoate, in the lipase-catalyzed resolution of secondary alcohols. This demonstrates the potential application of Ethyl Oct-3-enoate derivatives in stereoselective synthesis (Frykman, Öhrner, Norin, & Hult, 1993).
Safety Assessment in Fragrance Ingredients
In the context of safety assessment, Ethyl (E)hex-3-enoate, a compound similar to Ethyl Oct-3-enoate, has been evaluated for its use in fragrances. Api et al. (2020) assessed its genotoxicity, toxicity, and environmental safety, providing insight into the safety profiles of related ester compounds (Api et al., 2020).
Molecular Conformational Analysis
The molecular conformation of Ethyl Oct-3-enoate and its derivatives has been studied using spectroscopic techniques and computational methods. Mary et al. (2015) conducted a detailed analysis of Ethyl 3-(E)-(anthracen-9-yl)prop-2-enoate, providing insights into the molecule's stability, charge transfer, and potential biological activity (Mary, Varghese, Panicker, Thiemann, Al‐Saadi, Popoola, Van Alsenoy, & al Jasem, 2015).
properties
CAS RN |
1117-65-3 |
---|---|
Product Name |
Ethyl oct-3-enoate |
Molecular Formula |
C10H18O2 |
Molecular Weight |
170.25 g/mol |
IUPAC Name |
ethyl oct-3-enoate |
InChI |
InChI=1S/C10H18O2/c1-3-5-6-7-8-9-10(11)12-4-2/h7-8H,3-6,9H2,1-2H3 |
InChI Key |
BCMYNNIPTQUKAC-UHFFFAOYSA-N |
SMILES |
CCCCC=CCC(=O)OCC |
Canonical SMILES |
CCCCC=CCC(=O)OCC |
density |
0.881-0.887 |
Other CAS RN |
69668-87-7 1117-65-3 |
physical_description |
Colourless liquid; Tropical fruity aroma |
solubility |
Insoluble in water; soluble in most organic solvents Soluble (in ethanol) |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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